Cas no 12270-13-2 (Basic Blue 41)

• Product Name: Basic Blue 41
• CAS No: 12270-13-2
• MF: C₂₀H₂₆N₄O₆S₂
• MW: 482.573642253876
• MDL: MFCD00013334
• CID: 86794
• PubChem ID: 83008
• Update Time: 2025-06-15

Basic Blue 41 Chemical and Physical Properties

Names and Identifiers

• basic blue 41 (C.I. 11105)
• Basic Blue 41
• 2-[N-ethyl-4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]anilino]ethanol,methyl sulfate
• 2-({4-[Ethyl(2-hydroxyethyl)amino]phenyl}azo)-6-methoxy-3-methylbenzothiazolium methyl sulphate
• 2-[(e)-{4-[ethyl(2-hydroxyethyl)amino]phenyl}diazenyl]-6-methoxy-3-methyl-1,3-benzothiazol-3-ium methyl sulfate
• C.I. Basic Blue 41
• Cationic BlueX-GRL
• 2-[2-[4-[Ethyl(2-hydroxyethyl)amino]phenyl]diazenyl]-6-methoxy-3-methylbenzothiazolium methyl sulfate
• Suraj Cationic Blue GRL
• Synacril Blue G
• Taiacryl Blue RGN-T
• Triacryl Blue GRL
• Viocryl Blue AGL
• Viocryl Blue AGL 300
• Yogacryl Brilliant Blue GRL
• CI Basic Blue 41
• Basic Blue 41, Dye content 40 %
• AKOS024386560
• BB41
• NS00086300
• C.I.Basic Blue 41
• BASACRYL BLUE X 3GL
• Benzothiazolium, 2-(2-(4-(ethyl(2-hydroxyethyl)amino)phenyl)diazenyl)-6-methoxy-3-methyl-, methyl sulfate (1:1)
• ANILAN BLUE GRL
• F77639
• 2-((4-(Ethyl(2-hydroxyethyl)amino)phenyl)diazenyl)-6-methoxy-3-methylbenzo[d]thiazol-3-ium methyl sulfate
• 2-[N-ethyl-4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]anilino]ethanol;methyl sulfate
• SCHEMBL94760
• DTXSID3051624
• Q27252322
• NS00013377
• BASIC BLUE 41 [INCI]
• Basic Blue 41. tech.
• 1ECX0J387P
• Basic blue 41
• BasicBlue
• CHEMBL259143
• AKOS015895000
• W-110302
• EINECS 235-546-0
• Benzothiazolium, 2-((4-(ethyl(2-hydroxyethyl)amino)phenyl)azo)-6-methoxy-3-methyl-, methyl sulfate (salt)
• UNII-1ECX0J387P
• CI 11154
• 2-((4-(ETHYL(2-HYDROXYETHYL)AMINO)PHENYL)AZO)-6-METHOXY-3-METHYLBENZOTHIAZOLIUM METHYL SULFATE
• MFCD00013334
• SCHEMBL3272019
• 12270-13-2
• 2-((4-(Ethyl(2-hydroxyethyl)amino)phenyl)azo)-6-methoxy-3-methylbenzothiazolium methyl sulphate
• BB41 dye
• Ethanol, 2-(ethyl(4-((6-methoxy-3-methyl-2-benzothiazolium)azo)phenyl)amino)-, methyl sulfate
• Basic Blue
• DTXCID4030176
• DTXSID00860101
• DTXCID90197418
• CS-0010584
• 38901-82-5
• MHOFGBJTSNWTDT-UHFFFAOYSA-M
• Basic Blue 41; Benzothiazolium, 2-[2-[4-[ethyl(2-hydroxyethyl)amino]phenyl]diazenyl]-6-methoxy-3-methyl-, methyl sulfate (1:1) (ACI); Benzothiazolium, 2-[[4-[ethyl(2-hydroxyethyl)amino]phenyl]azo]-6-methoxy-3-methyl-, methyl sulfate (salt) (9CI); C.I. Basic Blue 41 (8CI
• HY-D0492
• Benzothiazolium, 2-[2-[4-[ethyl(2-hydroxyethyl)amino]phenyl]diazenyl]-6-methoxy-3-methyl-, methyl sulfate (1:1)
• Basic Blue 41

• MDL： MFCD00013334
• Inchi： 1S/C19H23N4O2S.CH4O4S/c1-4-23(11-12-24)15-7-5-14(6-8-15)20-21-19-22(2)17-10-9-16(25-3)13-18(17)26-19;1-5-6(2,3)4/h5-10,13,24H,4,11-12H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： MHOFGBJTSNWTDT-UHFFFAOYSA-M
• SMILES： S1C(/N=N/C2C=CC(=CC=2)N(CC)CCO)=[N+](C)C2C=CC(=CC1=2)OC.S(=O)(=O)([O-])OC

Computed Properties

• Exact Mass: 482.12900
• Monoisotopic Mass: 482.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 164A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 187-195°C
• PSA: 164.35000
• LogP: 4.14220
• Solubility: Not available

Basic Blue 41 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Basic Blue 41

Recent Advances in the Study of Basic Blue 41 (CAS 12270-13-2): Applications and Mechanisms in Chemical Biology and Medicine

Basic Blue 41 (CAS 12270-13-2) is a synthetic cationic dye belonging to the triarylmethane class, widely used in textile dyeing and biological staining. Recent studies have expanded its applications into chemical biology and medicine, particularly in areas such as antimicrobial agents, photodynamic therapy, and molecular probes. This research brief synthesizes the latest findings on Basic Blue 41, focusing on its mechanisms of action, therapeutic potential, and emerging challenges in its utilization.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of Basic Blue 41 against multidrug-resistant bacterial strains. The research demonstrated that the dye exhibits potent bactericidal activity against Staphylococcus aureus and Escherichia coli by disrupting cell membrane integrity and interfering with nucleic acid synthesis. The study highlighted the compound's potential as a lead structure for developing novel antimicrobial agents, especially in the context of increasing antibiotic resistance.

In the field of photodynamic therapy, Basic Blue 41 has shown promise as a photosensitizer. A recent investigation in Photochemical & Photobiological Sciences revealed that the dye generates reactive oxygen species (ROS) upon light activation, effectively inducing apoptosis in cancer cell lines. The study reported a significant reduction in tumor volume in murine models when Basic Blue 41 was used in combination with specific wavelengths of visible light, suggesting its potential as an adjunctive therapy for superficial malignancies.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of Basic Blue 41 with biological targets. Molecular docking simulations published in Bioorganic Chemistry in 2024 indicate strong binding affinities between Basic Blue 41 and various enzyme active sites, particularly those involved in oxidative stress pathways. These findings support the compound's potential as a modulator of cellular redox processes, opening new avenues for therapeutic development.

Despite these promising applications, challenges remain in the clinical translation of Basic Blue 41. Recent toxicological assessments have raised concerns about its potential cytotoxicity at higher concentrations, as reported in a 2024 Toxicology in Vitro study. The research emphasized the need for careful dosage optimization and formulation development to mitigate adverse effects while maintaining therapeutic efficacy.

Ongoing research is exploring novel derivatives of Basic Blue 41 with improved pharmacological properties. A 2024 patent application describes a series of structurally modified analogs with enhanced selectivity and reduced toxicity profiles. These developments suggest that while Basic Blue 41 itself may have limitations, its chemical scaffold serves as a valuable template for designing next-generation therapeutic agents.

In conclusion, Basic Blue 41 (CAS 12270-13-2) continues to attract significant research interest due to its diverse biological activities and therapeutic potential. Current studies demonstrate its applications ranging from antimicrobial therapy to cancer treatment, supported by growing mechanistic understanding. However, further research is needed to address safety concerns and optimize its pharmacological properties for clinical applications. The compound represents an important case study in repurposing industrial chemicals for biomedical applications, highlighting the intersection between chemical biology and medicinal chemistry.